Cas no 61365-15-9 (L-Aspartic acid, L-asparaginyl-)

• Product Name: L-Aspartic acid, L-asparaginyl-
• CAS No: 61365-15-9
• MF: C₈H₁₃N₃O₆
• MW: 247.205322027206
• CID: 482213
• PubChem ID: 25145403
• Update Time: 2025-04-19

L-Aspartic acid, L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-asparaginyl-
• (2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]butanedioic acid
• Asparagine Aspartate dipeptide
• N-D
• 61365-15-9
• L-Asparaginyl-L-Aspartate
• Asparagine-Aspartate dipeptide
• Q27140505
• Asparaginyl-Aspartic acid
• Asn-Asp
• Asparaginylaspartic acid
• ND dipeptide
• Asparagyl-asparaginsaure
• Asparaginylaspartate
• N-D Dipeptide
• L-asparaginyl-L-aspartic acid
• CHEBI:73419
• L-Asn-L-Asp
• DTXSID90648859

• Inchi： 1S/C8H13N3O6/c9-3(1-5(10)12)7(15)11-4(8(16)17)2-6(13)14/h3-4H,1-2,9H2,(H2,10,12)(H,11,15)(H,13,14)(H,16,17)/t3-,4-/m0/s1
• InChI Key： HZYFHQOWCFUSOV-IMJSIDKUSA-N
• SMILES： O=C([C@H](CC(N)=O)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 247.08049
• Monoisotopic Mass: 247.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 172.81
• LogP: -5.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides